![molecular formula C11H15N3 B1426479 2-(Pyridin-2-YL)octahydropyrrolo[3,4-C]pyrrole CAS No. 1495296-48-4](/img/structure/B1426479.png)
2-(Pyridin-2-YL)octahydropyrrolo[3,4-C]pyrrole
Overview
Description
Molecular Structure Analysis
The molecular weight of 2-(Pyridin-2-YL)octahydropyrrolo[3,4-C]pyrrole is 189.26 g/mol. The compound is a heterocyclic organic compound comprising two fused pyrrole rings and a pyridine ring.Chemical Reactions Analysis
While specific chemical reactions involving 2-(Pyridin-2-YL)octahydropyrrolo[3,4-C]pyrrole are not detailed in the retrieved sources, similar compounds have been studied. For instance, N-Phthalimidoaziridines were synthesized from 3,5-disubstituted 1,2,4-oxadiazoles containing alkenyl and pyridine fragments .Scientific Research Applications
Medicinal Chemistry Research
Pyrrolopyrazine derivatives, which include pyrrole and pyrazine rings, have exhibited various biological activities such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory . This suggests that “2-(Pyridin-2-YL)octahydropyrrolo[3,4-C]pyrrole”, which contains a pyrrole ring, could potentially have similar applications in medicinal chemistry research .
Drug Discovery
Compounds containing the 1,2,4-oxadiazole moiety are used to treat various diseases including migraine, mucoviscidosis, Duchenne muscular dystrophy, Alzheimer’s, and Parkinson’s . They also possess anti-inflammatory, antitumor, analgesic, antimicrobial, and hypotensive properties . Given that “2-(Pyridin-2-YL)octahydropyrrolo[3,4-C]pyrrole” contains a pyridine fragment, it could potentially be used in the development of new drugs .
C–H Amination
“2-(Pyridin-2-YL)aniline” has been used as a directing group for C–H amination mediated by cupric acetate . This suggests that “2-(Pyridin-2-YL)octahydropyrrolo[3,4-C]pyrrole” could potentially be used in similar chemical reactions .
Inhibitor Screening
Integrated virtual screening protocols have been established to screen for selective inhibitors of FGFR3 over VEGFR2 . Given the structural similarity, “2-(Pyridin-2-YL)octahydropyrrolo[3,4-C]pyrrole” could potentially be used in similar screening protocols .
Organic Synthesis
N-Phthalimidoaziridines, which contain several pharmacophoric groups including the aziridine, oxadiazole, pyridine, and phthalimide moieties, are used as intermediates for organic synthesis . Given that “2-(Pyridin-2-YL)octahydropyrrolo[3,4-C]pyrrole” contains a pyridine fragment, it could potentially be used in similar organic synthesis processes .
Antitumor Activity
Compounds based on chloropyramine, which contain a pyridine fragment, have been studied for antitumor activity . This suggests that “2-(Pyridin-2-YL)octahydropyrrolo[3,4-C]pyrrole”, which also contains a pyridine fragment, could potentially have antitumor activity .
Mechanism of Action
Target of Action
Compounds containing similar moieties such as the aziridine, oxadiazole, pyridine, and phthalimide groups have been found to be potential active ingredients of medicines .
Mode of Action
It’s worth noting that n-substituted aziridines, which are structurally similar, exhibit cytotoxic properties inhibiting the growth of cancer cells due to the alkylation of dna molecules .
Biochemical Pathways
Compounds containing the 1,2,4-oxadiazole moiety are used to treat various diseases and possess anti-inflammatory, antitumor, analgesic, antimicrobial, and hypotensive properties .
Pharmacokinetics
A structurally similar compound showed low plasma exposure and high clearance compared to good metabolic stability in liver microsomes .
Result of Action
Compounds with similar structures have been found to exhibit a broad spectrum of pharmacological properties, including antidiabetic, antimycobacterial, antiviral, and antitumor activities .
Action Environment
It’s worth noting that the synthesis of a structurally similar compound involved stirring the mixture at -10°c for 30-40 minutes .
properties
IUPAC Name |
5-pyridin-2-yl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3/c1-2-4-13-11(3-1)14-7-9-5-12-6-10(9)8-14/h1-4,9-10,12H,5-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYPFZIWUUJPLNF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(CC2CN1)C3=CC=CC=N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Pyridin-2-YL)octahydropyrrolo[3,4-C]pyrrole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.